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Bioanalytical Method Validation Summary

The following table summarizes the key validated parameters for the UPLC-MS/MS method used to quantify

corynantheidine in rat plasma [1] [2].

Parameter Specification / Result

Analytical Technique UPLC-MS/MS (ESI+, MRM)

Quantification Transitions (MRM) 369.2 → 144.0 / 226.1 [3]

Calibration Curve Range 1 - 500 ng/mL [1] [2]

Lower Limit of Quantification (LLOQ) 1 ng/mL [1] [2]

Sample Volume 25 µL [1] [2]

Extraction Method Protein Precipitation [1] [2]

Chromatography Column Waters Acquity BEH C18 (2.1 × 50 mm, 1.7 µm) [1]
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| Mobile Phase | A: 10 mM Ammonium Acetate Buffer (pH 3.5) B: Acetonitrile [1] | | Gradient (3 min

total) | 0 min: 80% A → 0.5 min: 80% A → 1.0 min: 50% A → 1.8 min: 50% A → 2.0 min: 80% A → 3.0

min: 80% A [1] | | Flow Rate | 0.35 mL/min [1] | | Injection Volume | 1 µL (Partial Loop Needle Overfill

mode) [1] | | Validated Parameters | Accuracy, Precision, Selectivity, Sensitivity, Recovery, Stability,

Dilution Integrity [1] [2] |

Preclinical Pharmacokinetic Profile

This table presents pharmacokinetic data from a study in male Sprague Dawley rats, which can guide

toxicology and efficacy study design [1] [2].

Pharmacokinetic Parameter Intravenous (I.V.) 2.5 mg/kg Oral (P.O.) 20 mg/kg

Maximum Concentration (C~max~) Not Applicable 213.4 ± 40.4 ng/mL

Time to C~max~ (T~max~) Not Applicable 4.1 ± 1.3 h

Area Under Curve (AUC) 640.3 ± 24.0 h*ng/mL Not Fully Specified

Clearance (CL) 884.1 ± 32.3 mL/h Not Applicable

Volume of Distribution (V~d~) 8.0 ± 1.2 L Not Applicable

Mean Residence Time (MRT) 3.0 ± 0.2 h 8.8 ± 1.8 h

Absolute Oral Bioavailability (F) 49.9 ± 16.4%

Detailed Experimental Protocol

Here is a step-by-step protocol for the bioanalytical method, from sample preparation to data acquisition.

Sample Preparation (Protein Precipitation)
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a. Pipette 25 µL of rat plasma (or calibration standard/quality control sample) into a microcentrifuge

tube [1] [2].
b. Add a suitable internal standard if used (yohimbine hydrochloride was used in the developmental

method [1]).
c. Add a volume of acetonitrile (typically 3-4 times the plasma volume) to precipitate proteins.

d. Vortex mix vigorously for 1-2 minutes, then centrifuge at a high speed (e.g., 10,000-15,000 × g) for
10 minutes.

e. Carefully collect the supernatant and transfer it to an autosampler vial for analysis [1].

Instrumental Analysis (UPLC-MS/MS)

a. Chromatographic Separation:
Column: Maintain a Waters Acquity BEH C18 column at 50°C [1].

Mobile Phase & Gradient: Use the gradient program summarized in the validation table at a
flow rate of 0.35 mL/min [1].

Injection: Inject 1 µL of the cleaned sample supernatant [1].
b. Mass Spectrometric Detection (Tandem Quadrupole):

Ionization Mode: Electrospray Ionization (ESI), positive mode [1] [3].
Data Acquisition: Multiple Reaction Monitoring (MRM). Monitor the transition of the precursor

ion to product ions for both quantification (e.g., 369.2 → 144.0) and confirmation (e.g., 369.2 →
226.1) [3].

Source and Gas Parameters: Optimize parameters like capillary voltage, desolvation
temperature, and gas flows for maximum sensitivity.

Calibration and Quantification

a. Prepare a fresh calibration curve daily with standards across the 1-500 ng/mL range in blank
plasma [1].

b. Process and analyze calibration standards alongside unknown samples.
c. Construct the calibration curve by plotting the peak area ratio (analyte/internal standard) against

the nominal concentration, typically using linear regression with a weighting factor of 1/x or 1/x² [1].

Corynantheidine Pharmacology and Analysis Workflow

The diagrams below illustrate the core pharmacological context and the experimental workflow for the

protocol.
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Corynantheidine's dual receptor binding and functional activity
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Bioanalytical workflow for plasma sample analysis

Application Notes

Method Robustness: The 3-minute gradient enables high-throughput analysis, suitable for

processing large sample batches from pharmacokinetic studies [1].
Preclinical Relevance: The demonstrated distribution of corynantheidine into the brain, particularly

in regions like the hippocampus, confirms its ability to cross the blood-brain barrier and potentially
exert central nervous system effects [1].

Safety Considerations: In vitro data suggests that Corynantheidine is a competitive inhibitor of the
CYP2D6 enzyme (K~i~ ≈ 2.8 µM) [4]. Researchers should be aware of the potential for drug-drug
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interactions when corynantheidine is co-administered with CYP2D6 substrates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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